Cas no 3991-73-9 (Phosphoric acid,monooctyl ester)

• Product Name: Phosphoric acid,monooctyl ester
• CAS No: 3991-73-9
• MF: C₈H₁₉O₄P
• MW: 210.207823991776
• CID: 311608
• PubChem ID: 19892
• Update Time: 2025-05-20

Phosphoric acid,monooctyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,monooctyl ester
• octyl dihydrogen phosphate
• monooctyl phosphate
• octylphosphate
• 39407-03-9
• UNII-D076LJ1H9L
• Mono-octyl phosphate
• D076LJ1H9L
• AI3-15053
• NS00089358
• AKOS005145522
• OCTYL PHOSPHATE ((C8H17O)(HO)2PO)
• EINECS 223-638-3
• Octyldihydrogenphosphate
• SCHEMBL118839
• DTXSID4058605
• MFCD00235968
• 3991-73-9
• Q27275932
• JAMP 8
• BRN 1707496
• Phosphoric acid, monooctyl ester
• NS00083328
• octanol-phosphate
• SY244774
• (octyloxy)phosphonic acid
• MONOOCTYL PHOSPHATE [HSDB]
• N11880
• HSDB 2610
• WRKCIHRWQZQBOL-UHFFFAOYSA-N
• Monooctylphosphoric acid
• DTXCID4032291
• Phosphoric acid, octyl ester
• 4-01-00-01762 (Beilstein Handbook Reference)
• DB-231592

• Inchi： 1S/C8H19O4P/c1-2-3-4-5-6-7-8-12-13(9,10)11/h2-8H2,1H3,(H2,9,10,11)
• InChI Key： WRKCIHRWQZQBOL-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OCCCCCCCC

Computed Properties

• Exact Mass: 210.10217
• Monoisotopic Mass: 210.102096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 1.9

Experimental Properties

• Density: 1.129
• Boiling Point: 328.4°Cat760mmHg
• Flash Point: 152.4°C
• PSA: 66.76
• LogP: 2.45620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates

Additional information on Phosphoric acid,monooctyl ester

Comprehensive Overview of Phosphoric acid, monooctyl ester (CAS No. 3991-73-9): Properties, Applications, and Industry Insights

Phosphoric acid, monooctyl ester (CAS No. 3991-73-9), also known as monooctyl phosphate, is an organophosphorus compound widely utilized in industrial and specialty chemical applications. Its unique molecular structure, combining a hydrophobic octyl group with a hydrophilic phosphate moiety, makes it a versatile surfactant, emulsifier, and corrosion inhibitor. This article delves into its chemical properties, industrial uses, and emerging trends, addressing common queries such as "How is monooctyl phosphate synthesized?" and "What are the alternatives to phosphoric acid esters?"—topics frequently searched in AI-driven chemical databases.

The compound's physical and chemical characteristics include a clear to pale-yellow liquid appearance, moderate solubility in water, and compatibility with organic solvents. Its acidic nature (pKa ~2) enables applications in pH adjustment, while its surface-active properties are leveraged in formulations requiring wetting or dispersion. Recent studies highlight its role in green chemistry initiatives, particularly as a biodegradable surfactant—a hotspot topic amid growing environmental concerns. Researchers are exploring its potential in sustainable agrochemicals and low-toxicity coatings, aligning with global demand for eco-friendly alternatives.

In industrial settings, Phosphoric acid, monooctyl ester serves as a key ingredient in metal treatment fluids, where it acts as a mild corrosion inhibitor for ferrous and non-ferrous metals. Its efficacy in rust prevention—often searched alongside terms like "non-toxic anti-corrosion additives"—makes it valuable for automotive and aerospace applications. Additionally, its emulsifying capacity is exploited in polymer processing and textile auxiliaries, where it improves fiber dye uptake—a feature frequently queried in material science forums.

The synthesis of CAS No. 3991-73-9 typically involves esterification of phosphoric acid with n-octanol, a process optimized for yield and purity. Industry professionals often search for "high-purity monooctyl phosphate production methods" or "quality control standards for phosphoric acid esters," reflecting the compound's technical significance. Analytical techniques like HPLC and FTIR spectroscopy ensure compliance with industrial-grade specifications, while regulatory frameworks such as REACH govern its safe handling—a recurring theme in compliance-focused searches.

Emerging applications include its use in nanomaterial synthesis, where it functions as a stabilizing agent for metal oxides—an area gaining traction in academic research. With the rise of bio-based chemicals, comparisons between synthetic phosphoric acid esters and natural alternatives (e.g., phospholipids) are increasingly common in scientific literature and patent filings. This aligns with searches for "plant-derived surfactants vs. phosphate esters"—a trending topic in green formulation circles.

From a market perspective, demand for Phosphoric acid, monooctyl ester is influenced by sectors like personal care (where it aids in pH-balanced formulations) and water treatment (as a scale inhibitor). SEO data reveals frequent queries about "compatibility with other surfactants" and "storage conditions for phosphate esters," underscoring practical industry needs. Innovations in microencapsulation technologies further expand its utility, particularly in controlled-release systems—a niche explored in recent chemical engineering publications.

In conclusion, CAS No. 3991-73-9 remains a functionally diverse compound bridging traditional and cutting-edge applications. Its balance of performance and regulatory acceptability positions it favorably against newer alternatives, while ongoing research into modified phosphate esters (e.g., ethoxylated derivatives) addresses evolving industry requirements—topics frequently surfaced in technical webinars and patent analytics platforms. As sustainability drives innovation, this compound's role in low-impact chemistry solutions continues to grow.